Cas no 99631-79-5 (N-2-Naphthalenyl-L-leucine)

• Product Name: N-2-Naphthalenyl-L-leucine
• CAS No: 99631-79-5
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 1059767
• PubChem ID: 86144004
• Update Time: 2025-10-29

N-2-Naphthalenyl-L-leucine Chemical and Physical Properties

Names and Identifiers

• N-2-Naphthalenyl-L-leucine
• N-[2]naphthyl-leucine
• N-2-Naphthalenyl-L-l
• 99631-79-5
• N-(2-naphthyl)leucine
• (2S)-4-methyl-2-(naphthalen-2-ylamino)pentanoic acid
• starbld0004814
• Naphthalen-2-yl-L-leucine
• DB-266058

• Inchi： 1S/C16H19NO2/c1-11(2)9-15(16(18)19)17-14-8-7-12-5-3-4-6-13(12)10-14/h3-8,10-11,15,17H,9H2,1-2H3,(H,18,19)/t15-/m0/s1
• InChI Key： XFQFSRJCABMTBA-HNNXBMFYSA-N
• SMILES： OC([C@H](CC(C)C)NC1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 257.141578849g/mol
• Monoisotopic Mass: 257.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 49.3Ų

Additional information on N-2-Naphthalenyl-L-leucine

Introduction to N-2-Naphthalenyl-L-leucine (CAS No. 99631-79-5)

N-2-Naphthalenyl-L-leucine, a compound with the chemical identifier CAS No. 99631-79-5, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in medicinal research and therapeutic development. The molecular structure of N-2-Naphthalenyl-L-leucine incorporates a naphthalene ring fused with an L-leucine moiety, creating a molecule with distinct chemical and biological properties that make it a valuable candidate for further investigation.

The synthesis of N-2-Naphthalenyl-L-leucine involves a series of carefully orchestrated chemical reactions that highlight the precision and expertise required in modern organic synthesis. The process typically begins with the functionalization of the naphthalene ring, followed by the introduction of the L-leucine side chain through peptide coupling techniques. This methodical approach ensures the formation of a stable and well-defined molecular structure, which is crucial for subsequent biological evaluations.

Recent research has demonstrated the compound's potential in various biochemical pathways, particularly in the context of enzyme inhibition and receptor binding studies. The naphthalene moiety, known for its aromatic stability and hydrophobic characteristics, interacts favorably with certain biological targets, enhancing the compound's binding affinity and selectivity. This property makes N-2-Naphthalenyl-L-leucine an attractive scaffold for designing novel pharmacological agents.

In addition to its structural significance, N-2-Naphthalenyl-L-leucine has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate specific enzymatic activities has been explored in models of inflammation and metabolic disorders. For instance, studies have indicated that this compound may interfere with key inflammatory cascades by inhibiting the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that N-2-Naphthalenyl-L-leucine could serve as a lead compound for developing new treatments targeting chronic inflammatory conditions.

The pharmacokinetic profile of N-2-Naphthalenyl-L-leucine is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary studies have revealed that N-2-Naphthalenyl-L-leucine exhibits moderate bioavailability and a favorable half-life, indicating its stability within biological systems. These pharmacokinetic properties are critical for determining appropriate dosing regimens and minimizing potential side effects.

Advances in computational chemistry have further enhanced the study of N-2-Naphthalenyl-L-leucine. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at an atomic level. This computational approach complements experimental data, providing insights into binding affinities, enzyme kinetics, and drug-receptor interactions. Such simulations have been instrumental in refining synthetic strategies and identifying structural modifications that could improve the compound's efficacy.

The role of N-2-Naphthalenyl-L-leucine in drug discovery extends beyond its direct therapeutic applications. It serves as a valuable tool for understanding complex biochemical pathways and identifying new therapeutic targets. By studying its interactions with various enzymes and receptors, researchers can gain insights into disease mechanisms and develop more targeted interventions. This multifaceted utility positions N-2-Naphthalenyl-L-leucine as a cornerstone in modern pharmaceutical research.

Future directions in the study of N-2-Naphthalenyl-L-leucine include exploring its potential in combination therapies and investigating its effects in diverse disease models. The compound's unique structural features offer opportunities for derivatization, allowing researchers to fine-tune its properties for specific applications. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be essential in translating laboratory findings into clinical applications.

In conclusion, N-2-Naphthalenyl-L-leucine (CAS No. 99631-79-5) represents a promising candidate in pharmaceutical chemistry with significant implications for drug development. Its structural complexity, combined with its biological activity, makes it a valuable asset in medicinal research. As scientific understanding continues to evolve, the potential applications of this compound are likely to expand, contributing to advancements in therapeutic interventions across various medical fields.